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Compound of Interest

Compound Name: L-Alanine isopropyl ester

Cat. No.: B8817516

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Alanine isopropyl ester
hydrochloride, a key intermediate in pharmaceutical and biochemical research. This document
outlines its chemical and physical properties, detailed experimental protocols for its synthesis
and analysis, and its significant applications in drug development and other scientific fields.

Introduction

L-Alanine isopropyl ester hydrochloride is the hydrochloride salt of the isopropyl ester of L-
alanine, a naturally occurring amino acid.[1] Its modified structure, featuring a protected
carboxyl group, enhances its utility as a versatile building block in organic synthesis.[1] This
compound is particularly significant as a key intermediate in the synthesis of various bioactive
molecules, including antiviral drugs like Sofosbuvir, which is used to treat Hepatitis C.[2][3][4]
Its high solubility in both water and organic solvents makes it a valuable reagent in drug
formulation and delivery systems.[5]

Chemical and Physical Properties

The fundamental properties of L-Alanine isopropyl ester hydrochloride are summarized in the
table below, providing a quick reference for researchers.
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Property Value Source
CAS Number 62062-65-1 (2116171
Alternate CAS Number 39825-33-7 [6][8]
Molecular Formula CeH14CINO2 [21[6]1[7]
Molecular Weight 167.63 g/mol [21[61[7]
propan-2-yl (2S)-2-
IUPAC Name aminopropanoate;hydrochlorid  [6]
e
(S)-Isopropyl 2-
Synonyms aminopropanoate [6]
hydrochloride, H-Ala-OiPr HCI
White to off-white crystalline
Appearance [2]
powder
Melting Point 85 °C [7]
- Soluble in DMSO and
Solubility [2][8]

Methanol (Slightly)

Specific Rotation [0]20/D

+1.0 to +3.0 deg (c=2, MeOH)

Storage Conditions

Room temperature, in a cool,
dark, and dry place. It is

hygroscopic.

[2]

Synthesis of L-Alanine Isopropyl Ester

Hydrochloride

Several methods for the synthesis of L-Alanine isopropyl ester hydrochloride have been

reported. A common approach involves the esterification of L-alanine with isopropanol in the

presence of an acid catalyst, followed by the formation of the hydrochloride salt.

This protocol describes a common laboratory-scale synthesis.
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Materials:

L-alanine

Isopropanol

Thionyl chloride (SOCI2)

Diethyl ether

Procedure:

In a reaction flask equipped with a mechanical stirrer, reflux condenser, and thermometer
under a nitrogen atmosphere, add L-alanine (e.g., 5.0 g, 56.1 mmol) to an 11.1% w/w
solution of HCl in isopropanol (e.g., 73.8 g, 224.5 mmol).[2] An alternative is to suspend L-
alanine in isopropanol and slowly add thionyl chloride at 0 °C.[8][9]

Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 4 hours.[2]

Monitor the reaction progress using thin-layer chromatography (TLC) with a 7:3 ethanol-
water mixture as the eluent and ninhydrin for visualization.[2]

Upon completion, concentrate the reaction mixture under reduced pressure to remove the
excess isopropanol.[2][8]

Cool the residue to room temperature (e.g., 20-25 °C).[10]

Add diethyl ether to the concentrated residue and stir to induce crystallization.[10]

Collect the resulting solid by centrifugation or filtration to obtain L-Alanine isopropyl ester
hydrochloride.[10]
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Caption: Synthesis workflow for L-Alanine isopropyl ester hydrochloride.

Applications in Research and Development

L-Alanine isopropyl ester hydrochloride is a crucial building block in several areas of
research and development, primarily due to its role as a chiral intermediate.

o Pharmaceutical Development: It is a key starting material in the synthesis of various
pharmaceuticals.[5] Its most notable application is in the production of antiviral prodrugs,
such as those used to combat the Hepatitis C virus (HCV).[2][8]

o Peptide Synthesis: In peptide chemistry, it serves as a protected amino acid derivative.[1]
The isopropyl ester group protects the carboxylic acid functionality, allowing for controlled
peptide bond formation.[1]

e Biochemical Research: This compound is utilized in studies of protein synthesis and
metabolism, providing insights into the behavior of amino acids in biological systems.[5]

o Chiral Synthesis: As a chiral molecule, it is a valuable tool in asymmetric synthesis for
creating complex target molecules with specific stereochemistry.[1]
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Caption: Applications of L-Alanine isopropyl ester hydrochloride.

Analytical Methodologies

High-performance liquid chromatography (HPLC) is a primary technique for determining the
purity and related substances of L-Alanine isopropyl ester hydrochloride.

This protocol outlines a method for detecting impurities such as L-alanine methyl ester and L-
alanine ethyl ester hydrochloride.[11]

Instrumentation and Conditions:
o Chromatographic Column: Octadecyl bonded silica gel (ODS/C18) column.[11]

o Mobile Phase: A gradient elution is often used. For example, with mobile phase A consisting
of a buffer (e.g., 0.02 mol/L sodium acetate) and acetonitrile, and mobile phase B with a
different ratio of buffer, methanol, and acetonitrile.[12]

 lon Pair Reagent: Sodium heptanesulfonate may be used.[11]

o Detection Wavelength: UV detection, typically scanned from 190 nm to 400 nm, with a
specific wavelength like 338 nm used for quantification after derivatization.[11][12]
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e Column Temperature: Maintained at a constant temperature, for instance, 40 °C.[12]
o Flow Rate: Typically 1.0 mL/min.[12]

Sample Preparation:

o Diluent: Prepare a suitable diluent, such as 25% acetonitrile in water.[11]

o Sample Solution: Accurately weigh about 10 mg of L-Alanine isopropyl ester
hydrochloride, dissolve it in the diluent in a 10 mL volumetric flask, and dilute to the mark.[11]

» Derivatization (if necessary): For enhanced detection of amino groups, pre-column
derivatization with reagents like o-phthalaldehyde (OPA) can be employed.[12] A separation
method for its enantiomer involves derivatization with acetyl glucose isothiocyanate (GITC).
[13]
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Caption: HPLC analytical workflow for L-Alanine isopropyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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